Cas no 345-67-5 (bis(3-fluoro-4-hydroxyphenyl)methanone)

bis(3-fluoro-4-hydroxyphenyl)methanone structure
345-67-5 structure
Product name:bis(3-fluoro-4-hydroxyphenyl)methanone
CAS No:345-67-5
MF:C13H8O3F2
MW:250.19762
CID:919341
PubChem ID:223301

bis(3-fluoro-4-hydroxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • bis(3-fluoro-4-hydroxyphenyl)methanone
    • NSC10827
    • AC1L5CGE
    • AC1Q4O9R
    • AR-1I0250
    • NSC-10827
    • BIS(3-FLUORO-4-HYDROXY-PHENYL)METHANONE
    • 3,3'-Difluor-4,4'-dihydroxy-benzophenon
    • 3,3'-difluoro-4,4'-dihydroxy-benzophenone
    • AG-J-45735
    • CTK4H2613
    • 345-67-5
    • DS-007275
    • DTXSID00278964
    • Inchi: InChI=1S/C13H8F2O3/c14-9-5-7(1-3-11(9)16)13(18)8-2-4-12(17)10(15)6-8/h1-6,16-17H
    • InChI Key: WELNAMBQLGJSJO-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1C(=O)C2=CC(=C(C=C2)O)F)F)O

Computed Properties

  • Exact Mass: 250.04414
  • Monoisotopic Mass: 250.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.447
  • Boiling Point: 432.3°C at 760 mmHg
  • Flash Point: 215.2°C
  • Refractive Index: 1.608
  • PSA: 57.53
  • LogP: 2.60700

Recommend Articles

Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.